N-(4-fluorophenyl)-6-methoxy-3-nitro-1H-indol-2-amine

• IUPAC Name: N-(4-fluorophenyl)-6-methoxy-3-nitro-1H-indol-2-amine
• InChI: InChI=1S/C15H12FN3O3/c1-22-11-6-7-12-13(8-11)18-15(14(12)19(20)21)17-10-4-2-9(16)3-5-10/h2-8,17-18H,1H3
• InChI Key: FQYLYZYYFVWFKW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=C(N2)NC3=CC=C(C=C3)F)[N+](=O)[O-]
• Molecular Formula: C15H12FN3O3
• Molecular Weight: 301.27 g/mol

Description

N-(4-fluorophenyl)-6-methoxy-3-nitro-1H-indol-2-amine, also known as 4-FEA, is a synthetic compound that belongs to the indoleamine class of psychoactive substances. It has gained attention in recent years due to its potential use in scientific research and its effects on the central nervous system.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-6-methoxy-3-nitro-1H-indol-2-amine involves the selective release of serotonin in the brain. Serotonin is a neurotransmitter that plays a key role in regulating mood, appetite, and sleep. By increasing the release of serotonin, N-(4-fluorophenyl)-6-methoxy-3-nitro-1H-indol-2-amine may have antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
N-(4-fluorophenyl)-6-methoxy-3-nitro-1H-indol-2-amine has been shown to produce a range of biochemical and physiological effects in animal studies. These include an increase in locomotor activity, a decrease in body temperature, and an increase in heart rate and blood pressure. It has also been shown to produce hyperthermia and neurotoxicity in high doses.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-fluorophenyl)-6-methoxy-3-nitro-1H-indol-2-amine in lab experiments is its selectivity for serotonin release. This makes it a useful tool for studying the role of serotonin in various physiological and pathological processes. However, N-(4-fluorophenyl)-6-methoxy-3-nitro-1H-indol-2-amine is a relatively new compound, and its long-term effects on the brain and body are not well understood. Additionally, it is important to use caution when handling and using N-(4-fluorophenyl)-6-methoxy-3-nitro-1H-indol-2-amine due to its potential neurotoxicity.

Future Directions

There are several future directions for research on N-(4-fluorophenyl)-6-methoxy-3-nitro-1H-indol-2-amine. One area of interest is its potential use in treating depression and anxiety disorders. Another area of interest is its potential as a tool for studying the role of serotonin in various physiological and pathological processes. Additionally, further research is needed to fully understand the long-term effects of N-(4-fluorophenyl)-6-methoxy-3-nitro-1H-indol-2-amine on the brain and body.
Conclusion:
In conclusion, N-(4-fluorophenyl)-6-methoxy-3-nitro-1H-indol-2-amine is a synthetic compound that has gained attention in recent years due to its potential use in scientific research. It acts as a selective serotonin releasing agent and has been shown to produce a range of biochemical and physiological effects. While it has advantages for lab experiments, caution must be taken when handling and using N-(4-fluorophenyl)-6-methoxy-3-nitro-1H-indol-2-amine due to its potential neurotoxicity. Future research is needed to fully understand the potential applications and long-term effects of N-(4-fluorophenyl)-6-methoxy-3-nitro-1H-indol-2-amine.

Scientific Research Applications

N-(4-fluorophenyl)-6-methoxy-3-nitro-1H-indol-2-amine has been used in scientific research to study its effects on the central nervous system. It has been shown to act as a selective serotonin releasing agent, which means it increases the release of serotonin in the brain. This makes it a potential tool for studying the role of serotonin in various physiological and pathological processes.